Cas no 1219911-77-9 (N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1219911-77-9
• MF: C₁₇H₁₇ClN₄OS
• MW: 360.861080884933
• CID: 6462667
• Update Time: 2025-05-30

N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C17H17ClN4OS/c1-22(2)16(12-5-3-4-6-13(12)18)10-19-17(23)11-7-8-14-15(9-11)21-24-20-14/h3-9,16H,10H2,1-2H3,(H,19,23)
• InChI Key： UCZAPAZXGPQIFV-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC(C3=CC=CC=C3Cl)N(C)C)=O)=CC2=NS1

Additional information on N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1219911-77-9)

N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1219911-77-9, belongs to the benzothiadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl side chain and a benzothiadiazole core, make it a promising candidate for further investigation in medicinal chemistry.

The benzothiadiazole scaffold is a key structural motif in many pharmacologically active agents due to its ability to interact with various biological targets. Specifically, the 2,1,3-benzothiadiazole ring system is known for its role in modulating enzyme activity and receptor binding. In the case of N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide, the 5-carboxamide functional group introduces additional reactivity and binding potential, which could be exploited for drug design. This compound’s unique structural configuration suggests that it may exhibit properties such as kinase inhibition or interaction with ion channels, areas that are currently under intense scientific scrutiny.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The integration of machine learning algorithms has further enhanced the ability to identify novel drug candidates by analyzing large datasets of known bioactive molecules. N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide has been subjected to virtual screening processes to assess its potential interactions with target proteins. Preliminary results indicate that this compound may possess inhibitory activity against certain kinases and could be a valuable lead compound for developing targeted therapies.

The pharmaceutical industry has been particularly interested in benzothiadiazole derivatives due to their broad spectrum of biological activities. These compounds have shown promise in treating various diseases, including cancer, inflammation, and infectious disorders. The< strong>N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl moiety in N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide is particularly noteworthy as it contains both chloro and dimethylamino substituents. These functional groups are known to enhance binding affinity and metabolic stability, making them desirable in drug development. The combination of these features suggests that this compound could be a potent tool for exploring new therapeutic strategies.

In vitro studies have begun to elucidate the pharmacological profile of N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide. Initial experiments have focused on its interaction with cellular receptors and enzymes relevant to human health. For instance, researchers have investigated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and are often dysregulated in cancer cells. The< strong>5-carboxamide group appears to play a crucial role in modulating these interactions by providing a site for hydrogen bonding and other non-covalent interactions with target proteins.

The synthesis of N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzothiadiazole core efficiently. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis. The successful preparation of this compound demonstrates the growing expertise in heterocyclic chemistry and underscores its potential as a pharmacological entity.

The chemical properties of N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide also make it an interesting subject for material science applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions could be exploited in catalysis or as a component in advanced materials. Furthermore, the compound’s solubility characteristics and thermal stability make it suitable for formulation into various drug delivery systems. These attributes highlight the versatility of this molecule and its potential utility across multiple scientific disciplines.

Ongoing research is aimed at optimizing the pharmacological properties of N-2-(2-chlorophenyl)-2-(dimethylamino)ethyl-2,1,3-benzothiadiazole-5-carboxamide through structure-based drug design approaches. By leveraging insights from high-throughput screening and biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, scientists are refining the molecular structure to enhance potency and selectivity. These efforts are expected to yield derivatives with improved therapeutic profiles suitable for clinical development.

The regulatory landscape for new drug candidates continues to evolve with an emphasis on safety and efficacy assessments before clinical translation. N-0(22chlorophenyl}-22(dimethyiamin}ethy]-22{13benzotliaidazole}-55carboxarnide must undergo rigorous testing according tot he guidelines set forth by global health authorities such as the U.S Food an Drug Administration (FDA). Preclinical studies will evaluate its pharmacokinetic behavior distribution toxicity potential interactions with other drugs an d long-term effects on human health.

In conclusion N_22(22chlorophenyl}-22(dimethyiamin}ethy]-22{13benzotliaidazole}-55carboxarnide represents an exciting opportunity fbr medicinal chemists an d pharmacologists alike Its unique structural features an d promising biological activities position it as a valuable candidate fbr further exploration The ongoing research efforts aimed at understanding its mechanism o action optimizing its pharmacological properties an d translating these findings into clinical applications highlight its significance within contemporary drug discovery initiatives.